Piperidin-4-ylboronic acid
Overview
Description
Piperidin-4-ylboronic acid is a boronic acid derivative that has gained significant attention in recent years due to its potential applications in various fields of research. It is a white crystalline powder that is soluble in water and commonly used as a building block in the synthesis of various organic compounds. In
Scientific Research Applications
Corrosion Inhibition : Piperidine derivatives, including Piperidin-4-ylboronic acid, have been studied for their corrosion inhibition properties. For example, S. Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of three piperidine derivatives on iron, using quantum chemical calculations and molecular dynamics simulations. They found these derivatives to be effective in inhibiting corrosion, highlighting their potential utility in materials science and engineering (S. Kaya et al., 2016).
Antibacterial Agents : Piperidine derivatives have also been explored for their antimicrobial properties. R. Kumar et al. (2008) discovered that certain spiro-piperidin-4-ones exhibited significant in vitro and in vivo activity against Mycobacterium tuberculosis, suggesting their potential as antimycobacterial agents (R. Kumar et al., 2008).
Synthesis of Pharmaceutical Compounds : this compound is used in the synthesis of various pharmaceutical compounds. Urban Košak et al. (2014) presented a straightforward method for synthesizing orthogonally protected piperidin-3-ylmethanamine and piperidin-4-ylmethanamine derivatives, important building blocks in medicinal chemistry (Urban Košak et al., 2014).
Cancer Research : Some studies have investigated the role of this compound derivatives in cancer research. For instance, a study on Aurora kinase inhibitors, which are crucial in cancer treatment, involved compounds derived from this compound (ロバート ヘンリー,ジェームズ, 2006).
Optical Applications : this compound derivatives have also been studied for their potential in optical applications. M. A. Doss et al. (2017) conducted a comprehensive experimental and computational study on a Piperidin-4-one containing picrate, highlighting its possible applications in nonlinear optics (M. A. Doss et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Piperidin-4-ylboronic acid is a type of organoboron compound . Organoboron compounds are highly valuable building blocks in organic synthesis . The primary targets of this compound are the molecules or structures in a biological system where it can bind and exert its action.
Mode of Action
The mode of action of this compound involves its interaction with its targets. One of the most important applications of organoboron compounds like this compound is the Suzuki–Miyaura coupling . This is a type of palladium-catalyzed carbon–carbon bond-forming reaction . In this reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The biochemical pathways affected by this compound are related to its role in the Suzuki–Miyaura coupling . This reaction is a key step in many synthetic pathways, leading to the formation of complex organic compounds . The downstream effects of this reaction can vary widely depending on the specific compounds involved in the reaction.
Pharmacokinetics
Organoboron compounds like this compound are generally known for their stability . This stability can influence the compound’s bioavailability, as it allows the compound to remain intact in the body for a longer period of time.
Result of Action
The result of this compound’s action is the formation of new carbon–carbon bonds through the Suzuki–Miyaura coupling . This can lead to the synthesis of a wide range of organic compounds . The specific molecular and cellular effects of this compound’s action would depend on the particular compounds that are synthesized as a result of its action.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling in which this compound participates is known for its mild and functional group tolerant reaction conditions . This means that the reaction can proceed in a variety of environments and can tolerate the presence of many different functional groups . .
properties
IUPAC Name |
piperidin-4-ylboronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12BNO2/c8-6(9)5-1-3-7-4-2-5/h5,7-9H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBWBVAONQOOKV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1CCNCC1)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12BNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50554568 | |
Record name | Piperidin-4-ylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50554568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120347-72-0 | |
Record name | Piperidin-4-ylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50554568 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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